3-Chloro-4-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-7-6(12-5-1-2-5)3-4-11-8(7)10/h3-5H,1-2H2
• InChI Key: DVADTFXQXLIDHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)F)Cl

Description

3-Chloro-4-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative featuring a unique substitution pattern: a chlorine atom at position 3, a cyclopropoxy group at position 4, and a fluorine atom at position 2. This compound is of interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by its substituents. The chloro and fluoro groups are electron-withdrawing, modulating the pyridine ring’s reactivity and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxy-2-fluoropyridine typically involves the nucleophilic substitution of a suitable precursor. One common method is the reaction of 4-chloro-3-fluoropyridine with cyclopropanol in the presence of a base such as potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of 3-Chloro-4-cyclopropoxy-2-fluoropyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxy-2-fluoropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in solvents like DMF or tetrahydrofuran (THF).

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids in the presence of bases like potassium carbonate.

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyridines with various functional groups.

Oxidation and Reduction: Formation of hydroxylated or dehalogenated derivatives.

Coupling Reactions: Formation of biaryl compounds or other complex structures.

Scientific Research Applications

3-Chloro-4-cyclopropoxy-2-fluoropyridine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Agrochemicals: The compound is utilized in the development of pesticides and herbicides due to its biological activity.

Material Science: It is employed in the synthesis of advanced materials with specific properties such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxy-2-fluoropyridine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the fluorine atom can enhance the compound’s binding affinity and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Positioning and Functional Group Analysis

The compound’s reactivity and properties can be inferred by comparing it to pyridine derivatives with analogous substituents. Key comparisons include:

Table 1: Comparison of 3-Chloro-4-cyclopropoxy-2-fluoropyridine with Related Compounds

Compound Name	Substituents (Positions)	Key Functional Groups	Notable Properties/Applications
3-Chloro-4-cyclopropoxy-2-fluoropyridine	Cl (3), cyclopropoxy (4), F (2)	Cyclic ether, halogens	Potential drug intermediate; steric bulk from cyclopropoxy group
2-Chloro-3-fluoro-4-formylpyridine	Cl (2), F (3), formyl (4)	Aldehyde, halogens	Used in synthesis of Schiff bases; reactive aldehyde group
4-{[3-Chloro-4-fluoro-phenylimino]-methyl}-2-propylpyridin-3-ol	Cl (3), F (4), imino-methyl, hydroxyl	Imino, hydroxyl	Intermediate in furopyridine synthesis; hydrogen-bonding capability
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Cl (2), methyl (6), carboxylic acid	Carboxylic acid, halogen	Used in coordination chemistry; acidic proton for salt formation

Electronic and Steric Effects

• Electron-Withdrawing Groups : The chloro and fluoro substituents in 3-Chloro-4-cyclopropoxy-2-fluoropyridine reduce the pyridine ring’s electron density, enhancing stability toward nucleophilic attack compared to unsubstituted pyridines. This is consistent with trends observed in 2-Chloro-3-fluoro-4-formylpyridine, where the aldehyde group further polarizes the ring .
• Similar steric considerations are critical in analogs like 4-{[3-Chloro-4-fluoro-phenylimino]-methyl}-2-propylpyridin-3-ol, where bulky substituents influence binding to biological targets .